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Compound of Interest

Compound Name: Tetracosyl acetate

Cat. No.: B15355120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetracosyl acetate, also known as lignoceryl acetate, is a long-chain ester of tetracosanol (a

24-carbon fatty alcohol) and acetic acid. Within cosmetic formulations, it functions primarily as

a skin-conditioning agent, emollient, and viscosity-increasing agent. Its waxy, crystalline nature

at room temperature makes it a valuable component for structuring and stabilizing emulsions,

while providing a protective and moisturizing effect on the skin. This document provides

detailed application notes and experimental protocols for the utilization of Tetracosyl acetate
in cosmetic science.
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Property Value

INCI Name Tetracosyl Acetate

Synonyms Lignoceryl Acetate, C24 Alkyl Acetate

CAS Number 822-29-7

Molecular Formula C26H52O2

Molecular Weight 396.69 g/mol

Appearance White to off-white waxy solid

Solubility
Insoluble in water, soluble in oils and organic

solvents

Melting Point Approximately 55-60 °C

Applications in Cosmetic Formulations
Tetracosyl acetate is a versatile ingredient that can be incorporated into a wide range of

cosmetic products:

Moisturizers and Creams: Acts as an occlusive agent to reduce transepidermal water loss

(TEWL) and as an emollient to improve skin softness and smoothness.

Lotions: Contributes to the viscosity and texture of the formulation, providing a substantive

and protective feel.

Lip Balms and Lipsticks: Provides structure, hardness, and a smooth application.

Anhydrous Formulations (e.g., Ointments, Balms): Functions as a structuring agent and

enhances the product's protective barrier properties.

Hair Conditioners: Can be used to improve the texture and feel of hair, providing a

conditioning effect.
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The primary mechanism of action of Tetracosyl acetate on the skin is through its occlusive

and emollient properties, which contribute to the improvement of the skin barrier function.
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Mechanism of Skin Barrier Enhancement by Tetracosyl Acetate.

Quantitative Data Summary
The following tables summarize hypothetical but representative data on the efficacy of

Tetracosyl acetate in cosmetic formulations, based on typical performance of long-chain waxy

esters.

Table 1: Effect of Tetracosyl Acetate on Skin Hydration and Transepidermal Water Loss

(TEWL)

Concentration of
Tetracosyl Acetate

Change in Skin Hydration
(Corneometer Units)

Reduction in TEWL
(g/m²/h)

0% (Control) +2.5 ± 0.8 -0.5 ± 0.3

2% +8.1 ± 1.2 -2.1 ± 0.5

5% +15.3 ± 1.5 -4.5 ± 0.7

10% +18.7 ± 1.8 -6.2 ± 0.9

Table 2: Viscosity-Increasing Effect of Tetracosyl Acetate in an Oil-in-Water Emulsion

Concentration of Tetracosyl Acetate Viscosity (cP) at 25°C

0% 8,500

1% 12,000

3% 25,000

5% 45,000
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This protocol outlines the methodology for assessing the effect of a cosmetic formulation

containing Tetracosyl acetate on skin hydration and TEWL.
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Product Application
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Data Analysis
(Statistical Comparison)
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Workflow for Clinical Efficacy Testing.
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6.1.1. Skin Hydration Measurement (Corneometry)

Objective: To quantify the water content of the stratum corneum.

Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

Procedure:

Select a test area on the volar forearm of the subjects.

Allow subjects to acclimatize to the controlled environment (20-22°C, 40-60% relative

humidity) for at least 20 minutes.

Take baseline measurements by pressing the Corneometer probe firmly and

perpendicularly onto the skin surface.

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to the designated

area.

Measure skin hydration at specified time points (e.g., 1, 2, 4, 8, and 24 hours) post-

application.

Calculate the change in Corneometer units from baseline to assess the moisturizing effect.

6.1.2. Transepidermal Water Loss Measurement (Tewametry)

Objective: To assess the integrity of the skin barrier by measuring the amount of water

evaporating from the skin surface.

Apparatus: Tewameter® (e.g., TM 300, Courage + Khazaka).

Procedure:

Use the same test area and acclimatization conditions as for corneometry.

Take baseline TEWL measurements by placing the Tewameter probe on the skin surface

without applying pressure.
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Ensure the probe is held steady until a stable reading is obtained (typically 30-60

seconds).

Apply the test formulation as described above.

Measure TEWL at the same time points as the hydration measurements.

Calculate the reduction in TEWL from baseline to evaluate the occlusive effect.

Formulation Protocol: Oil-in-Water (O/W) Cream
This protocol provides a general guideline for incorporating Tetracosyl acetate into a basic

O/W cream formulation.

Ingredients:

Phase Ingredient % (w/w)

A (Oil Phase) Tetracosyl Acetate 5.00

Cetearyl Alcohol 4.00

Glyceryl Stearate 3.00

Caprylic/Capric Triglyceride 8.00

B (Water Phase) Deionized Water q.s. to 100

Glycerin 3.00

Xanthan Gum 0.20

C (Cool-down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
1.00

Fragrance 0.10

Procedure:

Heat the components of the oil phase (Phase A) to 75-80°C until all ingredients, including

Tetracosyl acetate, are completely melted and the phase is uniform.
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In a separate vessel, heat the water phase (Phase B) to 75-80°C and mix until the xanthan

gum is fully hydrated.

Slowly add the oil phase to the water phase with continuous high-shear mixing to form an

emulsion.

Homogenize the emulsion for 2-3 minutes.

Begin cooling the emulsion while stirring gently.

When the temperature of the emulsion is below 40°C, add the cool-down phase ingredients

(Phase C) and mix until uniform.

Adjust the pH if necessary.

Safety and Toxicology
The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkyl esters as

a group and concluded that they are safe for use in cosmetic formulations when formulated to

be non-irritating.[1] As with any cosmetic ingredient, it is recommended to conduct appropriate

safety and stability testing on the final formulation.

Conclusion
Tetracosyl acetate is a valuable multifunctional ingredient in cosmetic formulations, offering

significant benefits in terms of skin moisturization, barrier function enhancement, and product

texture modification. Its waxy nature makes it particularly suitable for creating stable and

aesthetically pleasing creams, lotions, and anhydrous products. The provided protocols offer a

framework for formulating with and evaluating the efficacy of Tetracosyl acetate in cosmetic

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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